N-(2-fluorophenyl)-8-quinolinesulfonamide

• Molecular Formula: C15H11FN2O2S
• Molecular Weight: 302.3 g/mol
• IUPAC Name: N-(2-fluorophenyl)quinoline-8-sulfonamide
• InChI: InChI=1S/C15H11FN2O2S/c16-12-7-1-2-8-13(12)18-21(19,20)14-9-3-5-11-6-4-10-17-15(11)14/h1-10,18H
• InChI Key: OPCKWJXOVZLEPX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=CC=CC3=C2N=CC=C3)F

Description

N-(2-fluorophenyl)-8-quinolinesulfonamide, commonly known as compound 1, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. It belongs to the class of sulfonamide-containing compounds, which are known to exhibit a wide range of biological activities.

Mechanism Of Action

The mechanism of action of compound 1 is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes, leading to a cascade of downstream effects that result in its therapeutic properties.
Biochemical and Physiological Effects:
Compound 1 has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and regulate pH levels in the body. Additionally, it has been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of compound 1 is its potent inhibitory activity against a variety of enzymes, making it a valuable tool for studying enzyme function. Additionally, its anti-inflammatory and anticancer properties make it a promising candidate for the development of new drugs. However, its limitations include its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on compound 1. One area of interest is its potential as a therapeutic agent for the treatment of cancer, inflammation, and infectious diseases. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Finally, the synthesis of analogs of compound 1 may lead to the development of even more potent and selective inhibitors of specific enzymes.

Synthesis Methods

The synthesis of compound 1 involves the reaction of 2-fluoroaniline with 8-quinolinesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution, resulting in the formation of compound 1 as a white crystalline solid.

Scientific Research Applications

Compound 1 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, compound 1 has been shown to exhibit anti-inflammatory and anticancer properties, making it a promising candidate for the development of new drugs.